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Abstract
Cyclopentanecarbaldehyde (CAS No. 872-53-7) is a cyclic aldehyde comprising a

cyclopentane ring substituted with a formyl group.[1] This versatile organic compound serves

as a key building block in the synthesis of a diverse range of molecules, from fragrances to

complex pharmaceutical intermediates.[1][2] Its reactivity, primarily driven by the aldehyde

functional group, allows for a multitude of chemical transformations, making it a valuable tool in

organic synthesis.[3] This guide provides a comprehensive overview of the chemical and

physical properties of cyclopentanecarbaldehyde, detailed experimental protocols for its

synthesis, and a review of its spectral data. Additionally, it explores a relevant biological

signaling pathway where aldehyde-containing compounds may exhibit activity and outlines a

typical experimental workflow for its synthesis and purification.

Chemical and Physical Properties
Cyclopentanecarbaldehyde is a colorless to pale yellow liquid at room temperature with a

characteristic aldehyde-like odor.[1] It is flammable and should be handled with appropriate

safety precautions.[4] The compound is slightly soluble in water and soluble in organic solvents

such as ethanol and chloroform.[1][5] For long-term storage, it is recommended to keep it in a

cool, dry, and well-ventilated area, away from heat and ignition sources, under an inert

atmosphere.[2][6] It is often supplied with a stabilizer, such as hydroquinone, to prevent

polymerization or oxidation.[7]
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Physical and Chemical Data
The key physical and chemical properties of cyclopentanecarbaldehyde are summarized in

the table below.

Property Value Reference(s)

IUPAC Name cyclopentanecarbaldehyde [8]

Synonyms

Cyclopentanecarboxaldehyde,

Cyclopentylformaldehyde,

Formylcyclopentane

[2][7]

CAS Number 872-53-7 [8]

Molecular Formula C₆H₁₀O [8]

Molecular Weight 98.14 g/mol [6]

Appearance
Clear colorless to light yellow

liquid
[1]

Density 0.919 g/mL at 25 °C [7]

Boiling Point 140-141 °C [7]

Flash Point 28.3 °C [6]

Refractive Index (n20/D) 1.4430 [7]

Vapor Pressure 8.5 ± 0.2 mmHg at 25°C [2][9]

Solubility
Soluble in water, ethanol, and

chloroform
[1][5]

Stability

Stable at normal temperatures

and pressures. May trimerize

upon standing.

[1][10]

Storage Temperature 2-8°C [6][7]

Spectral Data
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The structural features of cyclopentanecarbaldehyde can be confirmed through various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum is characterized by a distinctive singlet for the aldehydic proton and a

series of multiplets for the cyclopentane ring protons.

¹H NMR (Predicted,

CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration

Aldehydic CH 9.60 s 1H

Methine CH 2.76-2.68 m 1H

Cyclopentane CH₂ 1.87-1.74 m 4H

Cyclopentane CH₂ 1.65-1.54 m 4H

[Data predicted by

spectral databases.]

[4]

The ¹³C NMR spectrum shows a highly deshielded signal for the carbonyl carbon.

Infrared (IR) Spectroscopy
The IR spectrum of cyclopentanecarbaldehyde displays characteristic absorption bands for

the carbonyl group and the aldehydic C-H bond.
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Functional Group
Characteristic Absorption
(cm⁻¹)

Intensity

C=O Stretch ~1730-1720 Strong

Aldehydic C-H Stretch ~2830-2695 (often two bands) Moderate

C-H Stretch (alkane) <3000 Strong

[Characteristic absorption

ranges for aliphatic

aldehydes.][11][12]

Mass Spectrometry (MS)
The electron ionization mass spectrum of cyclopentanecarbaldehyde shows a molecular ion

peak and characteristic fragmentation patterns.

m/z Relative Intensity Assignment

98 Moderate [M]⁺ (Molecular Ion)

69 High [M-CHO]⁺

57 High

41 High

[Data obtained from the NIST

WebBook.][13]

Reactivity and Applications
The aldehyde group in cyclopentanecarbaldehyde is the primary site of its chemical

reactivity, making it susceptible to nucleophilic attack and oxidation. It is a valuable

intermediate in organic synthesis.[3]

Pharmaceutical Synthesis: It serves as a precursor for synthesizing drug molecules that

incorporate a cyclopentane moiety.[2]
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Fragrance Industry: Its derivatives are used to create unique scents in perfumes and

essences.[1]

Chemical Synthesis: It is used as a building block for various organic compounds, including

heterocyclic structures.[3] Common reactions include Wittig olefination, Grignard reactions,

and reductive amination.

Experimental Protocols
Synthesis of Cyclopentanecarbaldehyde from
Cyclohexene
This protocol is adapted from Organic Syntheses, a peer-reviewed source of detailed and

reliable experimental procedures.[1]

Reaction Scheme: Cyclohexene is rearranged and oxidized in the presence of a mercuric

sulfate catalyst to yield cyclopentanecarbaldehyde.

Materials and Equipment:

Three-necked round-bottom flask (3 L) equipped with a mechanical stirrer, thermometer, and

condenser

Heating mantle

Separatory funnel

Distillation apparatus (Claisen flask)

Cyclohexene (freshly distilled, 82 g, 1.0 mole)

Mercuric sulfate (740 g)

Water (1 L)

Nitrogen gas source

Diethyl ether
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Anhydrous sodium sulfate

Hydroquinone (0.1 g)

Procedure:

To the 3-L three-necked flask, add mercuric sulfate (740 g) and water (1 L).

Begin vigorous stirring and pass a slow stream of nitrogen through the flask.

Add cyclohexene (82 g, 1.0 mole) to the mixture.

Heat the reaction mixture to maintain a temperature of 55-65°C for 1 hour. The color of the

mixture will change from yellow to a cream color as the cyclohexene-mercuric sulfate

complex forms.

After 1 hour, set the condenser for distillation.

Increase the temperature to distill a mixture of crude cyclopentanecarbaldehyde and water

over approximately 2 hours, while continuing to stir and pass nitrogen through the mixture.

Collect about 300 mL of distillate.

Transfer the distillate to a separatory funnel and separate the organic layer.

Extract the aqueous layer with three 50-mL portions of diethyl ether.

Combine the organic layer and the ether extracts and dry over anhydrous sodium sulfate.

Filter the solution into a 250-mL Claisen flask set for vacuum distillation.

Gradually reduce the pressure to 100 mm to distill off the ether.

Distill the cyclopentanecarbaldehyde rapidly at 74-78°C (100 mm). The expected yield is

45-52 g (46-53%).

For storage, place the product in a brown bottle at 0°C, add 0.1 g of hydroquinone as a

stabilizer, and blanket with nitrogen.
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Relevant Biological Pathways
While specific biological activities of cyclopentanecarbaldehyde are not extensively

documented, small molecules containing aldehyde moieties, such as cinnamaldehyde, have

been shown to modulate inflammatory signaling pathways.[14] A key pathway in innate

immunity is mediated by Toll-like Receptors (TLRs), which recognize pathogen-associated

molecular patterns (PAMPs).[9] The diagram below illustrates the general TLR signaling

cascade, a potential target for small molecule inhibitors.
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Figure 1: A simplified diagram of Toll-like Receptor (TLR) signaling pathways.
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This diagram illustrates the two major TLR signaling branches: the MyD88-dependent pathway,

which leads to the activation of NF-κB and inflammatory gene expression, and the TRIF-

dependent pathway, which results in the activation of IRF3 and the expression of type I

interferons.[6] Small molecule inhibitors may target the initial receptor activation step.[14]

Experimental Workflows
A typical workflow for the synthesis, purification, and analysis of cyclopentanecarbaldehyde
in a research setting is outlined below.
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General Workflow for Synthesis and Purification
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Figure 2: A typical experimental workflow for organic synthesis.
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This workflow begins with the chemical reaction, followed by continuous monitoring to

determine completion.[15] The subsequent steps involve quenching the reaction, extracting the

crude product, drying it, and removing the solvent.[15] The final product is purified, typically by

distillation for a liquid compound like cyclopentanecarbaldehyde, and its identity and purity

are confirmed by spectroscopic analysis before storage.[1]

Safety and Handling
Cyclopentanecarbaldehyde is a flammable liquid and vapor.[4] It causes skin and serious eye

irritation and may cause respiratory irritation.[1][16]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[16]

Handling: Keep away from heat, sparks, open flames, and hot surfaces. Use only in a well-

ventilated area. Avoid breathing vapors.[17]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. If on

skin, wash with plenty of water. If inhaled, move the person into fresh air. Seek medical

attention if irritation persists.[16]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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